Cas no 56980-09-7 (ethyl carbamoyl(4-methylphenyl)carbamate)

• Product name: ethyl carbamoyl(4-methylphenyl)carbamate
• CAS No: 56980-09-7
• MF: C₁₁H₁₄N₂O₃
• MW: 222.24046
• CID: 1603569
• PubChem ID: 3044299

ethyl carbamoyl(4-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl carbamoyl(4-methylphenyl)carbamate
• ethyl N-carbamoyl-N-(4-methylphenyl)carbamate
• SCS 97
• BRN 2377667
• Ethyl (aminocarbonyl)(4-methylphenyl)carbamate
• 56980-09-7
• DTXSID30205586
• Carbamic acid, (aminocarbonyl)(4-methylphenyl)-, ethyl ester
• Allophanic acid, 2-p-tolyl-, ethyl ester

• Inchi： InChI=1S/C11H14N2O3/c1-3-16-11(15)13(10(12)14)9-6-4-8(2)5-7-9/h4-7H,3H2,1-2H3,(H2,12,14)
• InChI Key： UFLRKWJTMZTORL-UHFFFAOYSA-N
• SMILES： CCOC(=O)N(C1=CC=C(C=C1)C)C(=O)N

Computed Properties

• Exact Mass: 222.10052
• Monoisotopic Mass: 222.100442
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6
• XLogP3: 2.2

Experimental Properties

• Density: 1.227
• Boiling Point: 354.5°C at 760 mmHg
• Flash Point: 168.2°C
• Refractive Index: 1.577
• PSA: 72.63